11-methoxy-6H-chromeno[4,3-b]quinolin-6-one

• Molecular Formula: C17H11NO3
• Molecular Weight: 277.27 g/mol
• IUPAC Name: 11-methoxychromeno[4,3-b]quinolin-6-one
• InChI: InChI=1S/C17H11NO3/c1-20-14-8-4-5-10-9-12-16(18-15(10)14)11-6-2-3-7-13(11)21-17(12)19/h2-9H,1H3
• InChI Key: LAFJJDHHMSFMOJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=CC3=C(C4=CC=CC=C4OC3=O)N=C21

Description

11-methoxy-6H-chromeno[4,3-b]quinolin-6-one is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It is a heterocyclic compound that belongs to the class of chromenoquinolines. In

Mechanism of Action

The mechanism of action of 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cancer progression. It has been shown to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer. It also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
Studies have shown that 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one can exert various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β. It also increases the levels of antioxidant enzymes like SOD and catalase, which protect cells from oxidative stress. In addition, it has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one in lab experiments is its potency and specificity. It has been shown to have a high affinity for its target proteins, which makes it a useful tool for studying various signaling pathways. However, one of the limitations of using this compound is its solubility. It is poorly soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one. One area of interest is its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential use as an anticancer agent. Further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties. In addition, studies on its toxicity and safety profile are also needed to determine its potential use in humans.
Conclusion
In conclusion, 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one is a promising compound that has potential therapeutic applications in various diseases. Its anti-inflammatory, antioxidant, and anticancer properties make it a useful tool for studying various signaling pathways. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 11-methoxy-6H-chromeno[4,3-b]quinolin-6-one involves the condensation of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 3-methoxy-2-nitrobenzaldehyde in the presence of a base like potassium carbonate. This reaction leads to the formation of an intermediate, which undergoes cyclization to form the final product.

Scientific Research Applications

11-methoxy-6H-chromeno[4,3-b]quinolin-6-one has been studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. Studies have also shown that it can inhibit the growth of cancer cells in vitro and in vivo.